Cas no 22127-83-9 (1-Heptyn-4-ol)

• Product Name: 1-Heptyn-4-ol
• CAS No: 22127-83-9
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 2657309
• PubChem ID: 543909
• Update Time: 2025-04-21

1-Heptyn-4-ol Chemical and Physical Properties

Names and Identifiers

• hept-1-yn-4-ol
• SCHEMBL25174850
• 22127-83-9
• DTXCID90288754
• AKOS011517381
• 1-Heptyn-4-ol
• DTXSID60337667

• Inchi： 1S/C7H12O/c1-3-5-7(8)6-4-2/h1,7-8H,4-6H2,2H3
• InChI Key： LYXYBSYXGARUEA-UHFFFAOYSA-N
• SMILES： OC(CC#C)CCC

Computed Properties

• Exact Mass: 112.088815002Da
• Monoisotopic Mass: 112.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8469 (estimate)
• Melting Point: -20.62°C (estimate)
• Boiling Point: 180.13°C (rough estimate)
• Refractive Index: 1.4314 (estimate)